Cas no 2229602-99-5 (2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine
• CAS No: 2229602-99-5
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6352581
• PubChem ID: 165666757
• Update Time: 2025-05-21

2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine
• [2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropyl]methanamine
• EN300-1950646
• 2229602-99-5

• Inchi： 1S/C13H17F2N/c1-8-4-9(2)11(10(3)5-8)12(7-16)6-13(12,14)15/h4-5H,6-7,16H2,1-3H3
• InChI Key： CRQPIYPSGXSCKP-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1C(C)=CC(C)=CC=1C)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine

Research Brief on 2,2-Difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine (CAS: 2229602-99-5): Recent Advances and Applications

2,2-Difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine (CAS: 2229602-99-5) is a structurally unique cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or pharmacophore in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and potential applications in drug discovery.

The compound's structural features, including the difluorocyclopropyl moiety and the electron-rich trimethylphenyl group, contribute to its unique reactivity and biological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine exhibit potent inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug-drug interaction modulation. The study employed a combination of computational docking and in vitro enzymatic assays to elucidate the structure-activity relationships.

In the area of synthetic methodology, recent advances have been made in the efficient preparation of this compound. A 2024 publication in Organic Letters described a novel asymmetric synthesis route that achieves high enantiomeric purity (>99% ee) through a chiral auxiliary-mediated cyclopropanation reaction. This development is particularly significant as it addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for biological studies where stereochemistry often determines pharmacological activity.

From a pharmacological perspective, preliminary investigations have revealed interesting properties of this compound class. Research presented at the 2023 American Chemical Society National Meeting indicated that certain analogs demonstrate promising activity as modulators of neurotransmitter systems, particularly showing affinity for serotonin receptors. While these findings are preliminary, they suggest potential applications in central nervous system disorders, warranting further investigation.

The compound's stability profile has also been a subject of recent research. A 2024 study in the Journal of Pharmaceutical Sciences examined the degradation pathways of 2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine under various conditions, identifying optimal storage conditions and formulation approaches to enhance stability. These findings are particularly valuable for pharmaceutical development, where compound stability is a critical factor in drug design.

Looking forward, several research groups have reported plans to explore the incorporation of this structural motif into more complex drug candidates. The unique combination of the cyclopropyl ring's strain energy and the electronic effects of the difluoro and trimethylphenyl groups creates opportunities for designing compounds with novel binding properties. Future directions may include exploration of its use in proteolysis-targeting chimeras (PROTACs) or as a component in covalent inhibitor design.

In conclusion, 2,2-difluoro-1-(2,4,6-trimethylphenyl)cyclopropylmethanamine represents an interesting case study in modern medicinal chemistry, where careful manipulation of steric and electronic properties can lead to compounds with unique biological activities. The recent advances in its synthesis and characterization provide a solid foundation for further exploration of its therapeutic potential. Continued research in this area may yield valuable insights for drug discovery programs targeting various disease areas.